BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to beta-
Bromostyrene (CAS 103-64-0)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: beta-Bromostyrene

Cat. No.: B074151

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on beta-Bromostyrene (3-
Bromostyrene), a versatile unsaturated aromatic halide identified by CAS number 103-64-0. It
serves as a crucial intermediate and building block in various fields, including organic
synthesis, pharmaceutical development, and polymer chemistry.[1][2]

Chemical and Physical Properties

beta-Bromostyrene is a yellowish liquid characterized by a strong, hyacinth-like floral odor.[3]
[4] It exists as a mixture of cis (Z) and trans (E) isomers, though the trans isomer is generally
more stable. The compound is miscible with alcohol and ether but insoluble in aqueous
solutions.[4][5]

General and Physical Data

The fundamental physicochemical properties of beta-Bromostyrene are summarized below for
quick reference.
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Property Value Source(s)
CAS Number 103-64-0 [6]
Molecular Formula CsH7Br [1]
Molecular Weight 183.05 g/mol [6]
Appearance Yellowish liquid [3114]
Melting Point 7°C [61[7]
Boiling Point 110-112 °C at 20 mmHg [61[7]
Density 1.427 g/mL at 25 °C [61[7]
Refractive Index n20/D 1.607 [6][7]

Flash Point 102 °C (closed cup) [61[7]
Vapor Density 6.31 [3]

Solubility

Solvent Solubility Source(s)
Water 0.12 g/L [5]

Alcohol Soluble / Miscible [518]

Ethanol (90%)

Soluble in 4 volumes

[5]

Ether

Miscible

[5]

Applications in Research and Development

beta-Bromostyrene's reactivity, stemming from its vinyl bromide group, makes it a valuable
precursor in numerous synthetic applications.[2]

e Pharmaceutical Synthesis: It is a key intermediate for constructing complex molecular
skeletons for therapeutic agents.[2][9] Its ability to participate in various coupling reactions
allows for the precise introduction of functional groups essential for pharmaceutical activity.

[1][]
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» Organic Synthesis: It is widely used as a precursor for preparing substituted alkenes and
corresponding acetylenes.[7][8] It serves as a starting material in well-known reactions such
as Heck, Suzuki-Miyaura, and other cross-coupling reactions to form new carbon-carbon
bonds.[1][6]

o Polymer Chemistry: As a functional monomer, beta-Bromostyrene can be incorporated into
polymers and copolymers.[1][9] The presence of the bromine atom can impart unique
properties like flame retardancy, improved thermal stability, or serve as a site for further
material modifications.[1][9]

e Fine Chemicals and Fragrances: The compound is used to synthesize various fine
chemicals, including fragrances with floral and woody scents.[9] However, its use as a direct
fragrance ingredient is prohibited by IFRA standards due to insufficient safety data.[4]

Chemical Reactivity and Synthetic Pathways

The synthetic utility of beta-Bromostyrene is primarily defined by its participation in transition
metal-catalyzed cross-coupling reactions. The carbon-bromine bond can be activated by
catalysts (typically palladium or nickel-based) to react with a wide range of nucleophiles.
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Caption: Key cross-coupling reactions involving beta-Bromostyrene.

This reactivity allows beta-Bromostyrene to act as a versatile building block. For instance, it
can undergo cross-coupling with tert-butylmagnesium chloride in the presence of a nickel
catalyst to synthesize [-tert-butylstyrene.[6][7] It is also used in the one-pot preparation of
cinnamonitriles.[7]

Experimental Protocols
Synthesis of beta-Bromostyrene from Cinnamic Acid

A common method for synthesizing beta-Bromostyrene is via the catalytic Hunsdiecker
reaction of cinnamic acid.[7][8] Another established laboratory-scale preparation involves the
bromination of cinnamic acid followed by dehydrobromination and decarboxylation.[4]
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Caption: General workflow for synthesizing beta-Bromostyrene.
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Detailed Methodology (Example based on CN101391938A):[1]

Preparation: To a solution of polyacrylic sodium (5ml, pH=6.0) and deionized water (5ml),
add cinnamic acid (148 mg, 1 mmol).

Reagents Addition: Add N-bromosuccinimide (NBS) (177.98 mg, 1 mmol) and lithium acetate
(LIOAC) (20.4 mg, 0.2 mmol) to the mixture.

Reaction: Stir the resulting mixture at room temperature for approximately 15 minutes. The
reaction progress can be monitored by Thin Layer Chromatography (TLC).

Workup: Upon completion, extract the reaction mixture with diethyl ether. Wash the organic
layer sequentially with aqueous sodium thiosulfate (Na2S20s3) solution and brine.

Isolation: Dry the organic layer over anhydrous sodium sulfate (Na=S0Oa), filter, and
concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel to yield beta-
Bromostyrene.

Palladium-Catalyzed Cross-Coupling (General Protocol)

This protocol outlines a general procedure for the reaction of beta-Bromostyrene with an

organometallic reagent.

Catalyst Preparation: In a nitrogen-flushed flask, add the palladium catalyst (e.g., Pd(PPhs)a4)
and a suitable solvent (e.g., benzene or THF).

Reagent Addition: Add the beta-Bromostyrene to the flask via syringe.

Nucleophile Addition: Slowly add the organometallic reagent (e.g., an organolithium or
organoboron compound) to the reaction mixture at the appropriate temperature (often room
temperature or gentle reflux).

Reaction Monitoring: Stir the reaction under an inert atmosphere for the required time (e.g.,
8-10 hours), monitoring progress by TLC or GC.[10]
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» Quenching and Extraction: After completion, pour the reaction mixture into a separatory
funnel containing water and an organic solvent (e.g., ether). Separate the organic layer,
wash with water and brine, and dry over a drying agent like magnesium sulfate.[10]

« Purification: After filtering and evaporating the solvent, distill the residual liquid under
reduced pressure or purify via chromatography to obtain the final product.[10]

Safety and Handling

beta-Bromostyrene is classified as a combustible liquid and is harmful if swallowed.[6][11] It
may cause skin, eye, and respiratory tract irritation.[3]

Hazard Information

Identifier Description Source(s)
GHS Pictogram GHSO07 (Exclamation Mark) [61[7]
Signal Word Warning [61[7]
Hazard Statements H302: Harmful if swallowed 6171
Storage Class Code 10: Combustible liquids [6][7]
WGK WGK 3 (highly hazardous to 6171

water)

Handling and Storage Recommendations

o Handling: Use in a well-ventilated area.[3] Wear appropriate Personal Protective Equipment
(PPE), including gloves, safety goggles, and a suitable respirator.[6][7] Avoid contact with
skin, eyes, and clothing, and prevent inhalation of vapors.[3][12]

o Storage: Store in a cool, dry, well-ventilated place away from heat, sparks, open flames, and
direct light.[1][11] Keep the container tightly closed and store refrigerated at 2-8°C for long-
term stability.[6][7]

o Spills: In case of a spill, absorb with an inert material (e.g., sand, vermiculite) and place it in
a suitable container for disposal.[3] Ensure all ignition sources are removed and the area is
well-ventilated.[3]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


http://orgsyn.org/demo.aspx?prep=cv7p0172
http://orgsyn.org/demo.aspx?prep=cv7p0172
https://www.benchchem.com/product/b074151?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/aldrich/157449
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA16986&PLANT=d__ALF
https://pim-resources.coleparmer.com/sds/69796.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/157449
https://www.merckmillipore.com/BA/en/product/aldrich/157449
https://www.sigmaaldrich.com/TW/zh/product/aldrich/157449
https://www.merckmillipore.com/BA/en/product/aldrich/157449
https://www.sigmaaldrich.com/TW/zh/product/aldrich/157449
https://www.merckmillipore.com/BA/en/product/aldrich/157449
https://www.sigmaaldrich.com/TW/zh/product/aldrich/157449
https://www.merckmillipore.com/BA/en/product/aldrich/157449
https://www.sigmaaldrich.com/TW/zh/product/aldrich/157449
https://www.merckmillipore.com/BA/en/product/aldrich/157449
https://pim-resources.coleparmer.com/sds/69796.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/157449
https://www.merckmillipore.com/BA/en/product/aldrich/157449
https://pim-resources.coleparmer.com/sds/69796.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/157449
https://www.smolecule.com/products/s618392
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA16986&PLANT=d__ALF
https://www.sigmaaldrich.com/TW/zh/product/aldrich/157449
https://www.merckmillipore.com/BA/en/product/aldrich/157449
https://pim-resources.coleparmer.com/sds/69796.pdf
https://pim-resources.coleparmer.com/sds/69796.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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